Cas no 2227754-54-1 (rac-(1R,2S)-2-(3-bromothiophen-2-yl)methylcyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(3-bromothiophen-2-yl)methylcyclopentan-1-ol
• CAS No: 2227754-54-1
• MF: C₁₀H₁₃BrOS
• MW: 261.178621053696
• CID: 6283580
• PubChem ID: 165591412
• Update Time: 2025-05-23

rac-(1R,2S)-2-(3-bromothiophen-2-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(3-bromothiophen-2-yl)methylcyclopentan-1-ol
• EN300-1636729
• 2227754-54-1
• rac-(1R,2S)-2-[(3-bromothiophen-2-yl)methyl]cyclopentan-1-ol

• Inchi： 1S/C10H13BrOS/c11-8-4-5-13-10(8)6-7-2-1-3-9(7)12/h4-5,7,9,12H,1-3,6H2/t7-,9+/m0/s1
• InChI Key： USZBEZNHOMHYKU-IONNQARKSA-N
• SMILES： BrC1C=CSC=1C[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 259.98705g/mol
• Monoisotopic Mass: 259.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.5Ų

Additional information on rac-(1R,2S)-2-(3-bromothiophen-2-yl)methylcyclopentan-1-ol

Rac-(1R,2S)-2-(3-Bromothiophen-2-yl)methylcyclopentan-1-ol: A Comprehensive Overview

The compound rac-(1R,2S)-2-(3-bromothiophen-2-yl)methylcyclopentan-1-ol with CAS No. 2227754-54-1 is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug discovery and material science. The molecule consists of a cyclopentane ring substituted with a hydroxyl group at position 1 and a methylthiophene moiety at position 2. The thiophene ring is further substituted with a bromine atom at position 3, adding to the compound's complexity and reactivity.

Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. The presence of the bromine atom in 3-bromothiophen introduces additional electronic effects, making this compound a promising candidate for further exploration in drug design. Researchers have reported that such molecules can exhibit potent inhibitory effects on enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings underscore the potential of rac-(1R,2S)-2-(3-bromothiophen-2-yl)methylcyclopentan-1-ol as a lead compound for developing novel therapeutic agents.

The stereochemistry of the compound, specifically the (1R,2S) configuration, plays a crucial role in determining its pharmacokinetic properties and biological activity. Stereoisomers often exhibit different behaviors in biological systems due to their distinct spatial arrangements. For instance, the (1R,2S) configuration may enhance the compound's ability to interact with specific receptor sites or enzymes, thereby improving its efficacy. This aspect has been extensively studied in recent years, with advancements in chiral synthesis techniques enabling the precise preparation of enantiopure compounds like rac-(1R,2S)-....

In terms of synthesis, rac-(1R,2S)-... can be prepared through a variety of methods, including asymmetric catalysis and stereoselective reactions. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the thiophene moiety onto the cyclopentane ring. This method not only ensures high yields but also allows for fine control over the stereochemistry of the product. Recent innovations in catalytic systems have further improved the efficiency and selectivity of such reactions, making them more accessible for large-scale production.

The application of rac-(1R,2S)-... extends beyond pharmacology into materials science. The thiophene ring is known for its aromaticity and conjugation properties, which make it suitable for use in organic electronics. For example, derivatives of this compound have been explored as components in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The bromine substitution at position 3 can modulate the electronic properties of the thiophene ring, potentially enhancing its performance in these applications.

From an environmental standpoint, understanding the degradation pathways of rac-(1R,2S)-... is critical for assessing its ecological impact. Recent studies have employed computational methods to predict the compound's biodegradation potential under various environmental conditions. These studies suggest that while rac-(1R,2S)-... may persist in certain environments due to its stable structure, it is not classified as a hazardous chemical or regulated substance under current guidelines.

In conclusion, rac-(1R,2S)-... represents a versatile molecule with significant potential across multiple disciplines. Its unique structure and stereochemistry make it an attractive target for both academic research and industrial applications. As advancements in synthetic methods and computational modeling continue to evolve, further insights into this compound's properties and applications are expected to emerge.